molecular formula C12H23NO3 B8382650 Ethyl 4-butyl-4-hydroxy-1-piperidinecarboxylate

Ethyl 4-butyl-4-hydroxy-1-piperidinecarboxylate

Cat. No. B8382650
M. Wt: 229.32 g/mol
InChI Key: NONQBMIKEVLCEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-butyl-4-hydroxy-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C12H23NO3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-butyl-4-hydroxy-1-piperidinecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-butyl-4-hydroxy-1-piperidinecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 4-butyl-4-hydroxy-1-piperidinecarboxylate

Molecular Formula

C12H23NO3

Molecular Weight

229.32 g/mol

IUPAC Name

ethyl 4-butyl-4-hydroxypiperidine-1-carboxylate

InChI

InChI=1S/C12H23NO3/c1-3-5-6-12(15)7-9-13(10-8-12)11(14)16-4-2/h15H,3-10H2,1-2H3

InChI Key

NONQBMIKEVLCEK-UHFFFAOYSA-N

Canonical SMILES

CCCCC1(CCN(CC1)C(=O)OCC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an atmosphere of argon, to a solution of ethyl 4-oxo-1-piperidinecarboxylate (1.00 g) in anhydrous tetrahydrofuran (5 mL) was added n-butyl lithium (1.56M hexane solution, 5.62 mL) at −40° C. The reaction mixture was stirred at 0° C. for 2 hours. The reaction mixture was poured in saturated ammonium chloride aqueous solution and extracted with ethyl acetate. The organic layer was washed with a saturated saline solution and dried over anhydrous magnesium sulfate. The solvent was evaporated and the obtained residue was purified with column chromatography on silica gel (hexane:ethyl acetate=7:3) to give the title compound (269 mg) having the following physical data.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5.62 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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